Cas no 921620-71-5 (Benzenamine, N,N-bis(4-iodophenyl)-4-[2-(trimethylsilyl)ethynyl]-)

• Product Name: Benzenamine, N,N-bis(4-iodophenyl)-4-[2-(trimethylsilyl)ethynyl]-
• CAS No: 921620-71-5
• MF: C₂₃H₂₁I₂NSi
• MW: 593.313991308212
• CID: 743841
• PubChem ID: 68915088
• Update Time: 2025-04-19

Benzenamine, N,N-bis(4-iodophenyl)-4-[2-(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-bis(4-iodophenyl)-4-[2-(trimethylsilyl)ethynyl]-
• N,N-bis(4-iodophenyl)-4-(2-trimethylsilylethynyl)aniline
• 4-Iodo-N-(4-iodophenyl)-N-{4-[(trimethylsilyl)ethynyl]phenyl}aniline
• SCHEMBL4107898
• 921620-71-5
• DTXSID10739253

• Inchi： 1S/C23H21I2NSi/c1-27(2,3)17-16-18-4-10-21(11-5-18)26(22-12-6-19(24)7-13-22)23-14-8-20(25)9-15-23/h4-15H,1-3H3
• InChI Key： OCUAWZOEILHTQN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)N(C1C=CC(=CC=1)I)C1C=CC(C#C[Si](C)(C)C)=CC=1

Computed Properties

• Exact Mass: 592.95327g/mol
• Monoisotopic Mass: 592.95327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų